Cas no 2172143-56-3 (4-methyl-2-(5-methyl-1H-indazol-4-yl)piperidin-3-amine)

• Product Name: 4-methyl-2-(5-methyl-1H-indazol-4-yl)piperidin-3-amine
• CAS No: 2172143-56-3
• MF: C₁₄H₂₀N₄
• MW: 244.335402488708
• CID: 6106877
• PubChem ID: 165547233
• Update Time: 2025-06-11

4-methyl-2-(5-methyl-1H-indazol-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(5-methyl-1H-indazol-4-yl)piperidin-3-amine
• EN300-1478064
• 2172143-56-3

• Inchi： 1S/C14H20N4/c1-8-3-4-11-10(7-17-18-11)12(8)14-13(15)9(2)5-6-16-14/h3-4,7,9,13-14,16H,5-6,15H2,1-2H3,(H,17,18)
• InChI Key： VCEHOPBFEHPPBR-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(C1C1=C(C)C=CC2=C1C=NN2)N

Computed Properties

• Exact Mass: 244.16879665g/mol
• Monoisotopic Mass: 244.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.7Ų

Additional information on 4-methyl-2-(5-methyl-1H-indazol-4-yl)piperidin-3-amine

Comprehensive Overview of 4-methyl-2-(5-methyl-1H-indazol-4-yl)piperidin-3-amine (CAS No. 2172143-56-3)

The compound 4-methyl-2-(5-methyl-1H-indazol-4-yl)piperidin-3-amine (CAS No. 2172143-56-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This piperidine-derived compound features an indazole moiety, which is known for its diverse biological activities. The presence of both methyl and amine functional groups enhances its potential for interaction with various biological targets, making it a promising candidate for further investigation.

In recent years, the search for novel small-molecule therapeutics has intensified, driven by the need for more effective treatments for conditions such as neurodegenerative diseases, cancer, and inflammatory disorders. The structural features of 4-methyl-2-(5-methyl-1H-indazol-4-yl)piperidin-3-amine align with the pharmacophores commonly associated with kinase inhibitors and GPCR modulators, which are hot topics in drug discovery. Researchers are particularly interested in its potential to modulate signal transduction pathways, a key area of focus in modern pharmacology.

The synthesis and characterization of 4-methyl-2-(5-methyl-1H-indazol-4-yl)piperidin-3-amine involve advanced organic chemistry techniques, including multi-step synthesis and chromatographic purification. Its CAS number 2172143-56-3 serves as a unique identifier in chemical databases, facilitating its study and application. The compound's molecular weight and logP value suggest favorable drug-like properties, which are critical for its bioavailability and therapeutic efficacy.

One of the most frequently asked questions in online searches is whether this compound has been tested in preclinical models. While detailed studies are still underway, preliminary data indicate its potential in targeting enzyme-linked receptors and ion channels. This aligns with the growing interest in precision medicine, where compounds like 4-methyl-2-(5-methyl-1H-indazol-4-yl)piperidin-3-amine could play a pivotal role in developing tailored therapies.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Given the rising prevalence of conditions such as Alzheimer's disease and Parkinson's disease, researchers are exploring its ability to cross the blood-brain barrier and interact with neurotransmitter systems. This is particularly relevant given the increasing public awareness of mental health and cognitive decline, topics that frequently trend in search engines and social media.

From a synthetic chemistry perspective, the compound's stereochemistry and conformational flexibility are subjects of ongoing research. These properties are crucial for understanding its binding affinity and selectivity toward biological targets. The integration of computational modeling and high-throughput screening has accelerated the exploration of its therapeutic potential, reflecting the broader trend toward AI-driven drug discovery.

In summary, 4-methyl-2-(5-methyl-1H-indazol-4-yl)piperidin-3-amine (CAS No. 2172143-56-3) represents a compelling area of research at the intersection of medicinal chemistry and pharmacology. Its unique structure and potential applications in disease modulation make it a valuable subject for further study. As the scientific community continues to unravel its mechanisms of action, this compound may emerge as a key player in the development of next-generation therapeutics.